6-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H17N5O3/c1-9-7-10(2)17-15(16-9)23-11-5-6-20(8-11)14(22)12-3-4-13(21)19-18-12/h3-4,7,11H,5-6,8H2,1-2H3,(H,19,21)
• InChI Key: HHYBXZTZPILSEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCN(C2)C(=O)C3=NNC(=O)C=C3)C
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol

Description

6-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one is a chemical compound that has garnered significant attention in the field of scientific research. It is a pyridazinone derivative that exhibits a range of biochemical and physiological effects.

Scientific Research Applications

Transformations into Other Heterocyclic Compounds

• The compound has been studied for its transformation into other heterocyclic compounds like imidazo[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and 2-oxa-6a, 10c-diazaaceanthrylenes (Kolar, Tiŝler, & Pizzioli, 1996).

Antiviral Activities

• Research has shown the potential of derivatives of this compound in antiviral activities, particularly against hepatitis B virus (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

Synthesis of Pyridazinones and Pyridazin-imines

• The compound has been used in the synthesis of new pyridazin-6-ones, pyridazin-6-imines, and related heterocyclic compounds (Sayed, Khalil, Ahmed, & Raslan, 2002).

Reaction with Pyridine N-oxides

• It has been involved in reactions with pyridine N-oxides to produce various pyridazinone derivatives (Deegan & Rose, 1971).

Formation of Metal Complexes

• The compound and its analogs have been used in forming complexes with metals like iron(II) and cobalt(II), indicating potential applications in coordination chemistry (Cook, Tuna, & Halcrow, 2013).

Method of Pyrrole-ring Annulation

• It has been involved in a novel method of pyrrole-ring annulation to an azine nucleus, representing a new pathway in heterocyclic chemistry (Gulevskaya, Besedin, Pozharskii, & Starikova, 2001).